Cas no 745055-33-8 (3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoic acid)

• Product Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
• CAS No: 745055-33-8
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 2122820
• PubChem ID: 44621438
• Update Time: 2025-04-21

3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
• 745055-33-8
• DB-331003
• SCHEMBL1430178

• Inchi： 1S/C16H12N2O4/c1-21-13-7-5-10(6-8-13)14-17-15(22-18-14)11-3-2-4-12(9-11)16(19)20/h2-9H,1H3,(H,19,20)
• InChI Key： NIYBCXPCFSWUKJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)O)C=2)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.5Ų